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Compound of Interest

Compound Name: PHT-427

Cat. No.: B7881768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, logistical, and operational information for the proper

handling and disposal of PHT-427, a dual inhibitor of Akt and phosphoinositide-dependent

protein kinase-1 (PDPK1). Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection.

Chemical and Safety Data
PHT-427 is a potent research chemical used in studies of the PI3K/Akt signaling pathway.[1][2]

[3] Below is a summary of its key chemical and safety properties.
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Property Value Reference

Chemical Name
4-dodecyl-N-1,3,4-thiadiazol-2-

yl-benzenesulfonamide
[1][3]

Synonyms Akt Inhibitor XIV [1]

CAS Number 1191951-57-1 [1]

Molecular Formula C₂₀H₃₁N₃O₂S₂

Molecular Weight 409.61 g/mol [2]

Solubility
DMSO: 82 mg/mL (200.19

mM), Water: Insoluble

Hazard Classifications

GHS Classification (DC

Chemicals): Acute toxicity, Oral

(Category 4), H302; Acute

aquatic toxicity (Category 1),

H400; Chronic aquatic toxicity

(Category 1), H410. GHS

Classification (Cayman

Chemical): The substance is

not classified, according to the

Globally Harmonized System

(GHS).

[1][4]

Note on Conflicting Hazard Information: Safety Data Sheets (SDS) from different suppliers

provide conflicting classifications. While one source indicates no significant hazard, another

classifies PHT-427 as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1][4] It is imperative to handle and dispose of PHT-427 with caution, adhering to the

more stringent guidelines to ensure safety.

Proper Disposal Procedures
Due to the classification of PHT-427 as very toxic to aquatic life by at least one supplier, it is

crucial to avoid environmental release.[4] Do not dispose of PHT-427 down the drain or in

regular trash.
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Step-by-Step Disposal Protocol:

Segregation: Keep PHT-427 waste separate from other chemical waste streams to avoid

incompatible mixtures.

Containerization:

Collect solid PHT-427 waste in a clearly labeled, sealed container.

For solutions of PHT-427, use a dedicated, leak-proof container. If the solvent is

hazardous (e.g., DMSO), the container must be appropriate for that solvent.

The first rinse of any glassware that has contained PHT-427 must be collected as

hazardous waste.[5]

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name

"PHT-427," and the associated hazards (e.g., "Acutely Toxic," "Aquatic Hazard").

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.[6]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed chemical waste disposal company. Dispose of the

contents and container at an approved waste disposal plant.[4]

Signaling Pathway and Mechanism of Action
PHT-427 is a dual inhibitor that binds to the pleckstrin homology (PH) domain of both Akt and

PDPK1.[2][3] This binding action prevents their translocation to the plasma membrane, thereby

inhibiting the PI3K/Akt signaling pathway, which is crucial for cell proliferation and survival.[2][7]
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Caption: PHT-427 inhibits the PI3K/Akt pathway by targeting the PH domains of Akt and

PDPK1.

Experimental Protocols Overview
PHT-427 has been utilized in various experimental settings to investigate its antitumor

properties. While specific, step-by-step protocols are proprietary to the conducting laboratories,

the methodologies employed in published research are summarized below.
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In Vitro Experiments
Kinase Inhibition Assays: The inhibitory activity of PHT-427 on Akt and PDPK1 is quantified

using kinase assays. The half-maximal inhibitory concentration (IC50) has been determined

in various cancer cell lines, such as an IC50 of 8.6 μM in BxPC-3 cells.[2]

Cell Proliferation Assays: The effect of PHT-427 on cancer cell growth is measured using

assays like the MTT or SRB assay. For instance, it has shown antiproliferative effects in

Panc-1 cells with an IC50 of 65 μM.[2]

Apoptosis Assays: PHT-427's ability to induce programmed cell death is assessed through

methods such as Annexin V staining or TUNEL assays.[2]

Western Blotting: This technique is used to measure the phosphorylation status of Akt,

PDPK1, and their downstream targets to confirm the mechanism of action of PHT-427 within

the cell.[7]

In Vivo Experiments
Xenograft Models: PHT-427 has demonstrated significant antitumor activity in various mouse

xenograft models.[2] In these studies, human cancer cells (e.g., BxPC-3 pancreatic, MCF-7

breast, A-549 lung) are implanted in immunocompromised mice.[2] The mice are then

treated with PHT-427 (e.g., at doses of 125 to 250 mg/kg), and tumor growth is monitored

over time.[2]

Pharmacokinetic Studies: To understand its absorption, distribution, metabolism, and

excretion, PHT-427 is administered to animals, and its concentration in plasma is measured

over time using techniques like HPLC-MS.

This guide is intended to provide a foundation for the safe and effective use of PHT-427 in a

research setting. Always consult your institution's specific safety protocols and the most recent

Safety Data Sheet from your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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